molecular formula C17H19N3O2 B268787 N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}isonicotinamide

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}isonicotinamide

Cat. No. B268787
M. Wt: 297.35 g/mol
InChI Key: BEPLFRQVKQIXEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}isonicotinamide, commonly referred to as DMPI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the field of medicine. DMPI is a derivative of isonicotinamide and has been shown to possess a wide range of biochemical and physiological effects that make it an attractive candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of DMPI is complex and involves the inhibition of various enzymes and pathways involved in cellular signaling and metabolism. DMPI has been shown to inhibit the activity of enzymes such as protein kinase C and phospholipase A2, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
DMPI has been shown to possess a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. Studies have also shown that DMPI can modulate the immune system and enhance the body's ability to fight off infections and diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMPI in laboratory experiments is its ability to selectively target specific enzymes and pathways, making it a valuable tool for studying various cellular processes. However, one of the limitations of using DMPI is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research on DMPI, including the development of new synthesis methods and the exploration of its potential applications in various fields. One promising area of research is the use of DMPI in combination with other drugs to enhance their efficacy and reduce their side effects. Additionally, further studies are needed to fully understand the mechanism of action of DMPI and its potential applications in the treatment of various diseases.

Synthesis Methods

DMPI can be synthesized using a variety of methods, including the reaction of isonicotinic acid with 2,2-dimethylpropanoic anhydride in the presence of a suitable catalyst. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

DMPI has been the subject of numerous scientific studies due to its potential applications in various fields, including medicine, biochemistry, and pharmacology. One of the most promising applications of DMPI is in the treatment of cancer. Studies have shown that DMPI can inhibit the growth of cancer cells by targeting specific enzymes and pathways involved in cancer progression.

properties

Product Name

N-{3-[(2,2-dimethylpropanoyl)amino]phenyl}isonicotinamide

Molecular Formula

C17H19N3O2

Molecular Weight

297.35 g/mol

IUPAC Name

N-[3-(2,2-dimethylpropanoylamino)phenyl]pyridine-4-carboxamide

InChI

InChI=1S/C17H19N3O2/c1-17(2,3)16(22)20-14-6-4-5-13(11-14)19-15(21)12-7-9-18-10-8-12/h4-11H,1-3H3,(H,19,21)(H,20,22)

InChI Key

BEPLFRQVKQIXEL-UHFFFAOYSA-N

SMILES

CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Canonical SMILES

CC(C)(C)C(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=NC=C2

Origin of Product

United States

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